Cas no 1009597-84-5 (2-Methyltetrahydro-2H-pyrazino1,2-apyrazine-1,4(3H,6H)-dione)
2-Methyltetrahydro-2H-pyrazino1,2-apyrazine-1,4(3H,6H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylhexahydro-1H-pyrazino[1,2-a]pyrazine-1,4(6H)-dione
- 2-methyl-3,6,7,8,9,9a-hexahydropyrazino[1,2-a]pyrazine-1,4-dione
- 2-methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione(SALTDATA: FREE)
- 2-methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione(SALTDATA
- G73846
- 1009597-84-5
- BS-36996
- 2-METHYL-HEXAHYDRO-[1,4]DIAZINO[1,2-A]PYRAZINE-1,4-DIONE
- 2-methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione
- AKOS006316692
- MFCD18381900
- 8-METHYLHEXAHYDRO-2H-PYRAZINO[1,2-A]PYRAZINE-6,9-DIONE
- 2-methyl-octahydro-1H-[1,4]diazino[1,2-a]pyrazine-1,4-dione
- 2-Methyltetrahydro-2H-pyrazino1,2-apyrazine-1,4(3H,6H)-dione
-
- MDL: MFCD18381900
- Inchi: 1S/C8H13N3O2/c1-10-5-7(12)11-3-2-9-4-6(11)8(10)13/h6,9H,2-5H2,1H3
- InChI Key: WKWGCEBRIXQAHA-UHFFFAOYSA-N
- SMILES: O=C1C2CNCCN2C(CN1C)=O
Computed Properties
- Exact Mass: 183.100776666g/mol
- Monoisotopic Mass: 183.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 52.6Ų
2-Methyltetrahydro-2H-pyrazino1,2-apyrazine-1,4(3H,6H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B487435-50mg |
2-Methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione |
1009597-84-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B487435-100mg |
2-Methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione |
1009597-84-5 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B487435-500mg |
2-Methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione |
1009597-84-5 | 500mg |
$ 275.00 | 2022-06-07 | ||
| abcr | AB294091-250 mg |
2-Methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione; 95% |
1009597-84-5 | 250mg |
€219.30 | 2023-04-26 | ||
| abcr | AB294091-1 g |
2-Methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione; 95% |
1009597-84-5 | 1g |
€367.20 | 2023-04-26 | ||
| abcr | AB294091-5 g |
2-Methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione; 95% |
1009597-84-5 | 5g |
€1,001.00 | 2022-06-11 | ||
| eNovation Chemicals LLC | Y1245611-1g |
2-methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione |
1009597-84-5 | 95% | 1g |
$320 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1245611-5g |
2-methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione |
1009597-84-5 | 95% | 5g |
$1230 | 2024-06-07 | |
| 1PlusChem | 1P008VJX-1g |
2-methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione |
1009597-84-5 | 95% | 1g |
$242.00 | 2025-02-24 | |
| 1PlusChem | 1P008VJX-5g |
2-methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione |
1009597-84-5 | 95% | 5g |
$948.00 | 2025-02-24 |
2-Methyltetrahydro-2H-pyrazino1,2-apyrazine-1,4(3H,6H)-dione Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-Methyltetrahydro-2H-pyrazino1,2-apyrazine-1,4(3H,6H)-dione
Introduction to 2-Methyltetrahydro-2H-pyrazino1,2-apyrazine-1,4(3H,6H)-dione (CAS No. 1009597-84-5)
2-Methyltetrahydro-2H-pyrazino1,2-apyrazine-1,4(3H,6H)-dione, identified by the CAS number 1009597-84-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazino[1,2-a]pyrazine class, a structural motif known for its diverse biological activities. The presence of multiple nitrogen atoms in its framework contributes to its unique electronic properties and potential interactions with biological targets.
The molecular structure of 2-Methyltetrahydro-2H-pyrazino1,2-apyrazine-1,4(3H,6H)-dione features a fused system of two pyrazine rings connected by a methylene bridge. The substitution of a methyl group at the 2-position and the presence of two intramolecular amide-like functionalities at the 1,4 positions enhance its complexity and reactivity. Such structural features make it an intriguing candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in developing novel scaffolds for drug discovery. The pyrazino[1,2-a]pyrazine core has been identified as a privileged structure in several bioactive molecules. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer metabolism. The compound CAS No. 1009597-84-5 represents an advanced scaffold that could be modified to target specific therapeutic areas.
One of the most compelling aspects of 2-Methyltetrahydro-2H-pyrazino1,2-apyrazine-1,4(3H,6H)-dione is its potential to act as a chiral building block. The presence of stereogenic centers allows for the synthesis of enantiomerically pure derivatives, which can exhibit enhanced selectivity and reduced side effects compared to racemic mixtures. This feature is particularly relevant in modern drug design, where stereochemistry plays a crucial role in efficacy and safety.
Recent studies have highlighted the importance of nitrogen-rich heterocycles in medicinal chemistry due to their ability to form hydrogen bonds and coordinate with metal ions. The compound CAS No. 1009597-84-5 contains multiple nitrogen atoms that can engage with biological targets through various non-covalent interactions. This versatility makes it a valuable starting point for designing molecules with tailored binding properties.
The synthesis of 2-Methyltetrahydro-2H-pyrazino1,2-apyrazine-1,4(3H,6H)-dione involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group modifications. Advances in catalytic methods have enabled more efficient access to this class of compounds, making it feasible to explore larger libraries for drug discovery purposes.
In the context of drug development, computational modeling has become an indispensable tool for predicting the behavior of new molecules before they are synthesized. Molecular docking studies suggest that derivatives of CAS No. 1009597-84-5 could interact with proteins involved in metabolic pathways relevant to neurodegenerative diseases. This hypothesis is supported by preliminary experiments showing inhibitory activity against certain enzyme targets.
The pharmacokinetic properties of 2-Methyltetrahydro-2H-pyrazino1,2-apyrazine-1,4(3H,6H)-dione are also under investigation. In vitro studies indicate that this compound exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability if optimized further. Additionally, its stability under various conditions is being assessed to ensure suitability for formulation into pharmaceutical products.
One notable application area for this compound is its potential use as an intermediate in the synthesis of more complex bioactive molecules. By serving as a versatile building block, it could streamline the development process for novel therapeutics targeting unmet medical needs. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its therapeutic potential.
The regulatory landscape for new chemical entities like CAS No. 1009597-84-5 requires thorough characterization before clinical evaluation can begin. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for confirming structural integrity and purity standards required by regulatory agencies worldwide.
Future directions for research on this compound include exploring its role in modulating immune responses through interaction with cytokine pathways or investigating its effects on mitochondrial function during stress conditions. Such investigations could uncover new therapeutic strategies beyond traditional small-molecule drug applications.
In conclusion,CAS No 1009597 -84 -5, corresponding to 2-Methyltetrahydro - 2 H - pyrazino[ 1 , 2 - a ] py raz ine - 1 , 4 ( 3 H , 6 H ) - dione, represents an exciting opportunity for innovation in chemical biology and pharmaceutical science due to its unique structural features and promising biological activities . Continued research efforts will be instrumental in unlocking its full potential as a lead compound or intermediate material .
1009597-84-5 (2-Methyltetrahydro-2H-pyrazino1,2-apyrazine-1,4(3H,6H)-dione) Related Products
- 1361111-72-9(4-Acetyl-N,N-dimethylpiperazine-2-carboxamide Hydrochloride)
- 85817-21-6(N,N-dimethylpiperazine-2-carboxamide)
- 929047-94-9(2H-Pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione, tetrahydro-3-methyl-,(3R)-)
- 646071-70-7(Propanamide, 2-(acetylamino)-3-(dimethylamino)-N,N-diethyl-)
- 69491-39-0(N,N-Dimethyl-1,4-diazabicyclo[2.2.2]octane-2-carboxamide)
- 888220-72-2(2-Piperazinecarboxamide, N,N-diethyl-6-oxo-, dihydrochloride)
- 98432-59-8(N,4-Dimethyl-3,6-dioxopiperazine-2-carboxamide)
- 121885-08-3(2-Piperazinecarboxamide,N,N-diethyl-)
- 1256642-93-9(2-methylhexahydro-2H-pyrazino1,2-apyrazin-1(6H)-one)
- 1256642-92-8(octahydro-1H-pyrazino[1,2-a]piperazine-1,4-dione)